Cas no 657-64-7 (2-bromo-1-(bromomethyl)-4-(trifluoromethyl)benzene)

• Product Name: 2-bromo-1-(bromomethyl)-4-(trifluoromethyl)benzene
• CAS No: 657-64-7
• MF: C₈H₅Br₂F₃
• MW: 317.928511381149
• MDL: MFCD11847628
• CID: 1011775
• PubChem ID: 14949936
• Update Time: 2025-04-20

2-bromo-1-(bromomethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(bromomethyl)-4-(trifluoromethyl)benzene
• 2-BROMO-4-(TRIFLUOROMETHYL)BENZYL BROMIDE
• (4-trifluoromethyl)-2-bromobenzyl bromide
• 2-bromo-1-bromomethyl-4-trifluoromethylbenzene
• 2-bromo-1-bromomethyl-4-trifluoromethyl-benzene
• 2-bromo-4-trifluoromethylbenzyl bromide
• 4-trifluoromethyl-2-bromobenzylbromide
• Benzene, 2-bromo-1-(bromomethyl)-4-(trifluoromethyl)-
• CL9075
• SureCN1992103
• AS-46199
• DTXSID50565937
• MFCD11847628
• AKOS027375047
• 657-64-7
• SCHEMBL1992103
• DB-251352

• MDL： MFCD11847628
• Inchi： 1S/C8H5Br2F3/c9-4-5-1-2-6(3-7(5)10)8(11,12)13/h1-3H,4H2
• InChI Key： QXNLLMCGCALGBW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1CBr

Computed Properties

• Exact Mass: 315.87095
• Monoisotopic Mass: 315.87101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0